Cas no 22676-74-0 (Ethyl 2-(4-isothiocyanatophenyl)acetate)

• Product Name: Ethyl 2-(4-isothiocyanatophenyl)acetate
• CAS No: 22676-74-0
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5062909
• Update Time: 2023-08-24

Ethyl 2-(4-isothiocyanatophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-isothiocyanatophenyl)acetate
• Benzeneacetic acid, 4-isothiocyanato-, ethyl ester
• Ethyl 2-(4-isothiocyanatophenyl)acetate

• Inchi： 1S/C11H11NO2S/c1-2-14-11(13)7-9-3-5-10(6-4-9)12-8-15/h3-6H,2,7H2,1H3
• InChI Key： QEBRCXKNRYGSOR-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8